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Compound of Interest

Compound Name: Cytochalasin L

Cat. No.: B15604953 Get Quote

Disclaimer: This document provides essential safety and logistical information for handling

Cytochalasin L, a potent fungal metabolite. The information herein is compiled from safety

data sheets of structurally similar compounds and general guidelines for handling cytotoxic

agents. Cytochalasin L is presumed to be highly toxic and should be handled with extreme

caution by trained personnel only. Always consult with your institution's safety officer and refer

to any available specific safety data sheets before handling this compound.

Hazard Identification and Immediate Precautions
Cytochalasins as a class of compounds are recognized for their high toxicity.[1] They are potent

disruptors of actin filament function and can be fatal if ingested, inhaled, or absorbed through

the skin.[2][3] Acute exposure can lead to severe damage to capillary walls, resulting in

systemic edema and shock.[4] Furthermore, there is a potential risk of harm to an unborn child.

[2][4]

Immediate Actions in Case of Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove all contaminated clothing. Seek immediate medical attention.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]
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Inhalation: Move the exposed individual to fresh air. If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical

attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure to

Cytochalasin L. A summary of required PPE is provided in the table below.
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PPE Component Specification Rationale

Gloves

Double-gloving with

chemotherapy-rated nitrile

gloves (ASTM D6978-05

compliant).[7]

Provides a robust barrier

against chemical permeation.

Double-gloving offers an

additional layer of protection in

case the outer glove is

breached.[7]

Gown

Disposable, impermeable

gown with a solid front, long

sleeves, and tight-fitting cuffs.

[8]

Protects against splashes and

contamination of personal

clothing. The inner gloves

should be tucked under the

cuffs of the gown, and the

outer gloves should go over

the cuffs.[8]

Eye/Face Protection

Full-face shield or safety

goggles worn in conjunction

with a face mask.

Protects the eyes and face

from splashes of liquids or

contact with powders.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

required when handling the

powder form outside of a

containment system.

Prevents the inhalation of

airborne particles. All handling

of the solid compound should

ideally be performed in a

certified chemical fume hood

or glove box.[4]

Shoe Covers Disposable shoe covers.

Prevents the tracking of

contaminants out of the

laboratory.[7]

Handling and Storage
All handling of Cytochalasin L, especially in its powdered form, must be conducted in a

designated controlled area, such as a chemical fume hood, to minimize the risk of inhalation

and contamination.

Storage:
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Store Cytochalasin L in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents.

Store at -20°C for long-term stability.[1]

Some cytochalasins are light-sensitive and should be stored in the dark.[1]

Weighing and Reconstitution:

Perform all weighing and solution preparation inside a chemical fume hood or other

approved containment device.

Use a dedicated set of utensils (spatulas, weigh boats) for handling the solid compound.

When preparing solutions, add the solvent to the vial containing the pre-weighed compound

to avoid generating dust. Cytochalasins are generally soluble in solvents like DMSO, DMF,

and ethanol.[1]
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Preparation Workflow

Don Appropriate PPE

Work in Chemical Fume Hood

Weigh Solid Cytochalasin L

Dissolve in Appropriate Solvent

Label Solution Clearly

Click to download full resolution via product page

Diagram 1: Workflow for the safe preparation of Cytochalasin L solutions.

Spill Management
A written spill cleanup procedure must be in place, and a spill kit should be readily accessible in

any area where Cytochalasin L is handled.

Spill Cleanup Protocol:

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the area. Restrict

access to the spill site.

Don PPE: Put on the full complement of PPE as described in the table above before re-

entering the area.
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Contain the Spill:

For solid spills: Gently cover the powder with damp absorbent pads to avoid creating dust.

[9]

For liquid spills: Cover the spill with absorbent material from the spill kit, working from the

outside in.

Clean the Area: Carefully collect all contaminated materials using dedicated tools (e.g.,

forceps, dustpan) and place them into a labeled hazardous waste container. Decontaminate

the spill area with a suitable cleaning agent (e.g., a 10% bleach solution followed by a water

rinse).[9]

Dispose of Waste: All materials used for cleanup, including contaminated PPE, must be

disposed of as hazardous waste.

Spill Occurs

Evacuate and Secure Area

Don Full PPE

Contain Spill

Clean and Decontaminate

Dispose of Waste
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Diagram 2: Logical steps for managing a Cytochalasin L spill.

Disposal Plan
All waste contaminated with Cytochalasin L is considered hazardous and must be disposed of

according to institutional and local regulations.

Waste Segregation and Disposal:

Solid Waste: All disposable items that have come into contact with Cytochalasin L, such as

gloves, gowns, bench paper, and pipette tips, must be collected in a dedicated, clearly

labeled, puncture-resistant, and leak-proof hazardous waste container.[7]

Liquid Waste:

Aqueous solutions containing Cytochalasin L can be decontaminated by adding bleach to

a final concentration of 10% and allowing it to react for at least 30 minutes in a chemical

fume hood.[9] Even after decontamination, this waste must be disposed of as hazardous

chemical waste.[9]

Organic solvent waste containing Cytochalasin L should be collected in a separate,

appropriately labeled hazardous waste container.

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

Final Disposal: All hazardous waste containers must be sealed and collected by the institution's

environmental health and safety department for final disposal via a licensed hazardous waste

contractor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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